Cas no 309270-57-3 (1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-)

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- structure
309270-57-3 structure
Product Name:1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-
CAS No:309270-57-3
MF:C14H12FNO5
MW:293.247187614441
CID:309169
PubChem ID:2868288
Update Time:2025-08-05

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-
    • [3-ACETYL-2-(4-FLUORO-PHENYL)-4-HYDROXY-5-OXO-2,5-DIHYDRO-PYRROL-1-YL]-ACETIC ACID
    • 2-[3-acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2H-pyrrol-1-yl]acetic acid
    • DTXSID50386649
    • SR-01000525447
    • FT-0677033
    • AKOS024289002
    • AKOS000301197
    • 309270-57-3
    • [3-acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]acetic acid
    • CS-0327969
    • [3-acetyl-2-(4-fluoro-phenyl)-4-hydroxy-5-oxo-2,5-dihydro-pyrrol-1-yl]-acetic acid, AldrichCPR
    • SR-01000525447-1
    • Cambridge id 5786497
    • AB00096766-01
    • 2-(3-Acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
    • [3-ACETYL-2-(4-FLUORO-PHENYL)-4-HYDROXY-5-OXO-2,5-DIHYDRO-PYRROL-1-YL]-ACETICACID
    • STK609732
    • DB-362560
    • 3-Acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo-1H-pyrrole-1-acetic acid
    • MDL: MFCD01142747
    • Inchi: 1S/C14H12FNO5/c1-7(17)11-12(8-2-4-9(15)5-3-8)16(6-10(18)19)14(21)13(11)20/h2-5,12,20H,6H2,1H3,(H,18,19)
    • InChI Key: DTPGSPZPVXHQQY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C(C(C)=O)=C(C(N1CC(=O)O)=O)O

Computed Properties

  • Exact Mass: 293.07000
  • Monoisotopic Mass: 293.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 587.0±50.0 °C at 760 mmHg
  • Flash Point: 308.8±30.1 °C
  • PSA: 94.91000
  • LogP: 1.13260
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109008310-5g
2-(3-Acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
309270-57-3 95%
5g
$908.46 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009981-500mg
[3-Acetyl-2-(4-fluoro-phenyl)-4-hydroxy-5-oxo-2,5-dihydro-pyrrol-1-yl]-acetic acid
309270-57-3
500mg
3251.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009981-500mg
[3-Acetyl-2-(4-fluoro-phenyl)-4-hydroxy-5-oxo-2,5-dihydro-pyrrol-1-yl]-acetic acid
309270-57-3
500mg
3251CNY 2021-05-07
Chemenu
CM378958-1g
2-[3-acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]acetic acid
309270-57-3 95%+
1g
$278 2023-02-17
SHENG KE LU SI SHENG WU JI SHU
sc-312254-500 mg
[3-Acetyl-2-(4-fluoro-phenyl)-4-hydroxy-5-oxo-2,5-dihydro-pyrrol-1-yl]-acetic acid,
309270-57-3
500MG
¥1,865.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-312254-500mg
[3-Acetyl-2-(4-fluoro-phenyl)-4-hydroxy-5-oxo-2,5-dihydro-pyrrol-1-yl]-acetic acid,
309270-57-3
500mg
¥1865.00 2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398639-500mg
2-(3-Acetyl-2-(4-fluorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
309270-57-3 95+%
500mg
¥1699.00 2024-08-02

1H-Pyrrole-1-aceticacid, 3-acetyl-2-(4-fluorophenyl)-2,5-dihydro-4-hydroxy-5-oxo- Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.